Cas no 878087-39-9 ([(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate)

• Product Name: [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate
• CAS No: 878087-39-9
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 6466205
• PubChem ID: 16284386
• Update Time: 2025-10-31

[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS016848691
• starbld0008354
• 878087-39-9
• 2-((2-Cyano-3-methylbutan-2-yl)amino)-2-oxoethyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate
• Z16209923
• [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate
• AKOS001215085
• [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate
• EN300-26689341

• Inchi： 1S/C16H20N2O3S/c1-10(2)16(3,9-17)18-14(19)8-21-15(20)13-7-11-5-4-6-12(11)22-13/h7,10H,4-6,8H2,1-3H3,(H,18,19)
• InChI Key： HFMKRHFNNIMBHQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC(NC(C#N)(C)C(C)C)=O)=CC2=C1CCC2

Computed Properties

• Exact Mass: 320.11946368g/mol
• Monoisotopic Mass: 320.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 107Ų

Additional information on [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate

Comprehensive Analysis of [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate (CAS No. 878087-39-9)

The compound [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate (CAS No. 878087-39-9) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopenta[b]thiophene core and a cyano-dimethylpropyl side chain, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

One of the most searched questions in the field of organic chemistry is: "What are the applications of thiophene derivatives in medicine?" The cyclopenta[b]thiophene moiety in this compound is a key structural feature, as thiophene derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly interested in how modifications to the carbamoyl and cyano groups can enhance bioactivity or improve pharmacokinetic profiles.

From an industrial perspective, the demand for highly functionalized heterocycles like this compound has surged due to their versatility in synthesizing advanced materials and agrochemicals. The carboxylate group, for instance, offers opportunities for further derivatization, making it a valuable intermediate in multi-step synthetic routes. This aligns with the growing trend of green chemistry, where efficient and atom-economical transformations are prioritized.

Another hot topic in scientific forums is the role of nitrile-containing compounds (-CN group) in drug design. The 1-cyano-1,2-dimethylpropyl segment in this molecule could contribute to binding affinity with biological targets, such as enzymes or receptors. Computational studies and QSAR (Quantitative Structure-Activity Relationship) modeling are often employed to predict its interactions, addressing common queries like "How do nitriles improve drug potency?"

In summary, [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate represents a compelling case study at the intersection of synthetic chemistry and applied life sciences. Its structural complexity and functional diversity make it a candidate for further investigation, particularly in areas like small-molecule therapeutics and catalysis. As research continues, this compound may unlock new pathways for addressing unmet medical or agricultural needs.